molecular formula C12H16F3N3O2S B8627411 2-(4-Methylpiperazin-1-ylsulfonyl)-5-(trifluoromethyl)benzenamine

2-(4-Methylpiperazin-1-ylsulfonyl)-5-(trifluoromethyl)benzenamine

Cat. No. B8627411
M. Wt: 323.34 g/mol
InChI Key: WJJVZGDDOBZTBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Methylpiperazin-1-ylsulfonyl)-5-(trifluoromethyl)benzenamine is a useful research compound. Its molecular formula is C12H16F3N3O2S and its molecular weight is 323.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Methylpiperazin-1-ylsulfonyl)-5-(trifluoromethyl)benzenamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Methylpiperazin-1-ylsulfonyl)-5-(trifluoromethyl)benzenamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(4-Methylpiperazin-1-ylsulfonyl)-5-(trifluoromethyl)benzenamine

Molecular Formula

C12H16F3N3O2S

Molecular Weight

323.34 g/mol

IUPAC Name

2-(4-methylpiperazin-1-yl)sulfonyl-5-(trifluoromethyl)aniline

InChI

InChI=1S/C12H16F3N3O2S/c1-17-4-6-18(7-5-17)21(19,20)11-3-2-9(8-10(11)16)12(13,14)15/h2-3,8H,4-7,16H2,1H3

InChI Key

WJJVZGDDOBZTBG-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)S(=O)(=O)C2=C(C=C(C=C2)C(F)(F)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-methyl-4-(2-nitro-4-(trifluoromethyl)phenylsulfonyl)piperazine was dissolved in EtOH (20 mL) and the solution was purged with argon. Pd/C (365 mg, 0.34 mmol, 10%) was added to the solution, which was stirred for 3 days in an atmosphere of hydrogen gas. The mixture was again purged with argon, filtered through Celite and concentrated under reduced pressure to afford 2-(4-methylpiperazin-1-ylsulfonyl)-5-(trifluoromethyl)benzenamine. MS m/z=324 [M+H]+. Calc'd for C12H16F3N3O2S: 323.
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0 (± 1) mol
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Reaction Step One
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Quantity
20 mL
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solvent
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0 (± 1) mol
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365 mg
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catalyst
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